Cas no 93416-81-0 (1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-)

5-Amino-1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide is a heterocyclic compound featuring a 1,2,3-triazole core substituted with an amino group at the 5-position and a 3-chlorobenzyl moiety at the 1-position, along with a carboxamide functional group at the 4-position. This structure combines the versatility of the triazole ring with the potential bioactivity conferred by the chlorophenyl and carboxamide groups. The compound is of interest in medicinal chemistry due to the triazole scaffold's known pharmacological properties, including antimicrobial, antifungal, and anticancer activities. The presence of the amino group enhances its reactivity, making it a valuable intermediate for further derivatization. The chlorophenyl substitution may contribute to improved lipophilicity and binding affinity in target interactions. Its well-defined structure allows for precise modification, facilitating structure-activity relationship studies in drug discovery.

1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- structure

93416-81-0 structure

Product name:1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-

CAS No:93416-81-0

MF:C₁₀H₁₀ClN₅O

MW:251.672299861908

MDL:MFCD14703438

CID:4337667

PubChem ID:21282597

1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]-
- 5-amino-1-[(3-chlorophenyl)methyl]triazole-4-carboxamide
- 5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide
- SCHEMBL11117622
- BBL004799
- 5-AMINO-1-[(3-CHLOROPHENYL)METHYL]-1,2,3-TRIAZOLE-4-CARBOXAMIDE
- BS-4656
- 5-amino-1-(3-chlorobenzyl)-1H-1,2,3-triazole-4-carboxamide
- 5-amino-1-[(3-chlorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide
- 93416-81-0
- AKOS005716968
- STL124134
- MDL： MFCD14703438
- Inchi： InChI=1S/C10H10ClN5O/c11-7-3-1-2-6(4-7)5-16-9(12)8(10(13)17)14-15-16/h1-4H,5,12H2,(H2,13,17)
- InChI Key： ZDNVWYVKSXRJRO-UHFFFAOYSA-N

Computed Properties

Exact Mass: 251.0573877Da
Monoisotopic Mass: 251.0573877Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.8Å²
XLogP3: 1.3

1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-[(3-chlorophenyl)methyl]- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D593604-1g	1-(3-Chlorobenzyl)-5-amino-1H-1,2,3-triazole-4-carboxamide	93416-81-0	95%	1g	$355	2024-06-03
A2B Chem LLC	AU21854-10mg	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	10mg	$182.00	2024-07-18
A2B Chem LLC	AU21854-50mg	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	50mg	$252.00	2024-07-18
A2B Chem LLC	AU21854-20mg	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0		20mg	$205.00	2023-12-29
A2B Chem LLC	AU21854-1g	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	1g	$571.00	2024-07-18
A2B Chem LLC	AU21854-500mg	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	500mg	$430.00	2024-07-18
A2B Chem LLC	AU21854-10g	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	10g	$1512.00	2024-07-18
A2B Chem LLC	AU21854-5g	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	5g	$1100.00	2024-07-18
Matrix Scientific	201694-0.500g	5-Amino-1-[(3-chlorophenyl)methyl]triazole-4-carboxamide	93416-81-0		0.500g	$568.00	2023-09-11
A2B Chem LLC	AU21854-1mg	5-Amino-1-(3-chloro-benzyl)-1H-[1,2,3]triazole-4-carboxylic acid amide	93416-81-0	90%	1mg	$146.00	2024-07-18